Cas no 1017371-11-7 (3-Amino-2-(2-thienylmethyl)-1-propanol)

• Product Name: 3-Amino-2-(2-thienylmethyl)-1-propanol
• CAS No: 1017371-11-7
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• MDL: MFCD09894872
• CID: 1088200
• PubChem ID: 24265019
• Update Time: 2025-06-15

3-Amino-2-(2-thienylmethyl)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(thiophen-2-ylmethyl)propan-1-ol
• 3-Amino-2-(2-thienylmethyl)-1-propanol
• 3-amino-2-(2-thienylmethyl)-1-propanol(SALTDATA: FREE)
• 1017371-11-7
• 2-(aminomethyl)-3-thiophen-2-ylpropan-1-ol
• CS-0365858
• BS-37048
• AKOS005218243

• MDL： MFCD09894872
• Inchi： 1S/C8H13NOS/c9-5-7(6-10)4-8-2-1-3-11-8/h1-3,7,10H,4-6,9H2
• InChI Key： CGPMMCUNQQDJFP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(CO)CN

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Amino-2-(2-thienylmethyl)-1-propanol

Comprehensive Overview of 3-Amino-2-(2-thienylmethyl)-1-propanol (CAS No. 1017371-11-7): Properties, Applications, and Industry Insights

3-Amino-2-(2-thienylmethyl)-1-propanol (CAS No. 1017371-11-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This compound, characterized by the presence of a thienylmethyl group and an amino-propanol backbone, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₈H₁₃NOS, reflects a balanced hydrophilicity and lipophilicity, making it valuable for drug design and material science.

In recent years, the demand for heterocyclic compounds like 3-Amino-2-(2-thienylmethyl)-1-propanol has surged, driven by their role in developing central nervous system (CNS) therapeutics and antimicrobial agents. Researchers frequently explore its potential in modulating neurotransmitter pathways, aligning with the growing focus on neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its thiophene moiety is pivotal in enhancing binding affinity to biological targets, a topic widely discussed in medicinal chemistry forums and drug discovery publications.

The synthesis of CAS No. 1017371-11-7 typically involves multi-step organic reactions, including reductive amination and nucleophilic substitution. Optimizing these processes for higher yield and purity remains a key challenge, as highlighted in patent literature and process chemistry studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP) standards.

From an industrial perspective, 3-Amino-2-(2-thienylmethyl)-1-propanol is often sourced by pharmaceutical intermediates suppliers and custom synthesis providers. Its applications extend to catalysis and polymer chemistry, where its functional groups enable the development of advanced materials. Environmental and safety considerations, such as green chemistry principles, are increasingly integrated into its production to minimize waste and energy consumption—a trend resonating with sustainability-focused investors and regulators.

Emerging trends in AI-driven molecular modeling have further accelerated research on this compound. Computational tools predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), reducing experimental bottlenecks. This aligns with frequent search queries like "thiophene derivatives in drug design" or "amino alcohol applications," reflecting the compound's relevance in cutting-edge science.

In summary, 3-Amino-2-(2-thienylmethyl)-1-propanol (CAS No. 1017371-11-7) exemplifies the intersection of organic synthesis, pharmaceutical innovation, and sustainable chemistry. Its multifaceted utility ensures continued interest across academia and industry, positioning it as a cornerstone in modern chemical research.